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Compound of Interest

Compound Name: MDL 72222

Cat. No.: B1232626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MDL 72222, also known as Bemesetron, is a potent and selective antagonist of the 5-HT₃

receptor with an IC₅₀ of 0.33 nM.[1] It is a valuable tool in neuroscience research, particularly in

studies involving the serotonergic system, nausea and vomiting, and the mechanisms of drugs

of abuse.[2][3][4] This document provides detailed protocols for the safe handling, preparation,

and storage of MDL 72222 stock solutions from its powdered form.

Compound Information
A summary of the key chemical and physical properties of MDL 72222 is provided in the table

below for easy reference.
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Property Value

Synonyms Bemesetron

Molecular Formula C₁₅H₁₇Cl₂NO₂

Molecular Weight 314.21 g/mol [1][2]

CAS Number 40796-97-2[1][2]

Appearance White to off-white solid[1]

Purity ≥98%

Solubility and Storage
Proper storage and the use of appropriate solvents are critical for maintaining the stability and

activity of MDL 72222.

Form Solvent Concentration
Storage
Temperature

Stability

Powder - - -20°C 3 years[1]

4°C 2 years[1]

Stock Solution DMSO up to 100 mM -80°C 2 years[1]

up to 2 mg/mL

(6.37 mM)
-20°C 1 year[1]

Ethanol 0.1 - 1 mg/mL -20°C ≥ 4 years[5]

Note: For dissolution in DMSO, ultrasonic assistance may be required. It is also important to

use newly opened, anhydrous DMSO as the compound's solubility can be significantly

impacted by hygroscopic DMSO.[1] To prevent degradation from repeated freeze-thaw cycles,

it is recommended to aliquot the stock solution into single-use volumes.[1]

Safety Precautions
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MDL 72222 is a chemical compound and should be handled with appropriate safety measures

in a laboratory setting.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and gloves

when handling the powder or solutions.

Ventilation: Work in a well-ventilated area or a chemical fume hood, especially when

handling the powder to avoid inhalation of dust particles.[6][7]

Handling: Avoid direct contact with skin and eyes. In case of contact, wash the affected area

thoroughly with water.[7] Do not eat, drink, or smoke in the laboratory.[6]

Disposal: Dispose of waste materials according to your institution's guidelines and local

regulations.

Experimental Protocols
Preparation of a 10 mM MDL 72222 Stock Solution in
DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of MDL 72222 in

DMSO.

Materials:

MDL 72222 powder

Anhydrous DMSO

Microcentrifuge tubes

Calibrated pipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Calculate the required mass:

Molecular Weight (MW) of MDL 72222 = 314.21 g/mol

Desired concentration = 10 mM = 0.010 mol/L

Desired volume = 1 mL = 0.001 L

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 314.21 g/mol x 1000 mg/g = 3.1421 mg

Weigh the powder: Carefully weigh out approximately 3.14 mg of MDL 72222 powder and

place it in a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

powder.

Dissolve the compound:

Vortex the tube for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube in an ultrasonic bath for 5-10

minutes.[1]

Storage: Once the powder is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C for up to one

year or at -80°C for up to two years.[1]

Dilution Calculator for Stock Solutions
The following table provides the required mass of MDL 72222 to prepare different volumes of

stock solutions at various concentrations.
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Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.314 mg 1.571 mg 3.142 mg

5 mM 1.571 mg 7.855 mg 15.711 mg

10 mM 3.142 mg 15.711 mg 31.421 mg

Mechanism of Action and Signaling Pathway
MDL 72222 acts as a selective antagonist of the 5-hydroxytryptamine (serotonin) receptor 3 (5-

HT₃). The 5-HT₃ receptor is a ligand-gated ion channel. When serotonin binds to this receptor,

it opens the channel, allowing for the influx of cations, which leads to neuronal depolarization.

By blocking this receptor, MDL 72222 prevents serotonin-induced depolarization of neurons.[8]

This mechanism is crucial in its antiemetic effects and its modulation of various neurological

processes.[2][8]
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Caption: Mechanism of action of MDL 72222 as a 5-HT₃ receptor antagonist.

Experimental Workflow: In Vitro Assay
The following diagram illustrates a general workflow for an in vitro experiment to test the

efficacy of MDL 72222.
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Caption: A typical experimental workflow for in vitro analysis of MDL 72222.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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